Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate

• IUPAC Name: cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate
• InChI: InChI=1S/C16H18ClF2NO3/c17-9-15(21)20-14(12-6-5-10(18)7-13(12)19)8-16(22)23-11-3-1-2-4-11/h5-7,11,14H,1-4,8-9H2,(H,20,21)
• InChI Key: BIXRBFIRTHLOTD-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)OC(=O)CC(C2=C(C=C(C=C2)F)F)NC(=O)CCl
• Molecular Formula: C16H18ClF2NO3
• Molecular Weight: 345.77 g/mol

Description

Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate involves the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also inhibits the activity of certain receptors involved in pain perception, leading to its analgesic effects.
Biochemical and physiological effects:
Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have anti-cancer effects, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

The advantages of using Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate in lab experiments include its high purity and good yields, as well as its potential applications in various fields of research. However, its limitations include its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the study of Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate. One area of interest is its potential use as a diagnostic tool for various diseases, including cancer. It may also be studied further for its anti-inflammatory and analgesic properties, as well as its potential use in the treatment of other diseases. Additionally, further research may be conducted to optimize the synthesis method and reduce the cost of production.

Synthesis Methods

The synthesis of Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate involves the reaction of cyclopentyl malonic acid diethyl ester with 2,4-difluorophenylacetonitrile in the presence of sodium ethoxide. The resulting intermediate is then reacted with chloroacetyl chloride to obtain the final product. This method has been optimized to yield high purity and good yields of the product.

Scientific Research Applications

Cyclopentyl 3-[(2-chloroacetyl)amino]-3-(2,4-difluorophenyl)propanoate has been shown to have potential applications in various fields of scientific research. It has been studied for its anti-inflammatory and analgesic properties, as well as its potential use as a diagnostic tool for various diseases. It has also been studied for its potential use in cancer treatment, due to its ability to inhibit the growth of cancer cells.